Cas no 62613-58-5 (1H-Indol-6-ol, 2-phenyl-)

• Product Name: 1H-Indol-6-ol, 2-phenyl-
• CAS No: 62613-58-5
• MF: C₁₄H₁₁NO
• MW: 209.243243455887
• CID: 438233
• PubChem ID: 20308119
• Update Time: 2025-04-19

1H-Indol-6-ol, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-6-ol, 2-phenyl-
• 2-phenyl-1H-indol-6-ol
• 62613-58-5
• DTXSID40604940
• SCHEMBL3708235
• OPNPAIWYDKHYFB-UHFFFAOYSA-N

• Inchi： 1S/C14H11NO/c16-12-7-6-11-8-13(15-14(11)9-12)10-4-2-1-3-5-10/h1-9,15-16H
• InChI Key： OPNPAIWYDKHYFB-UHFFFAOYSA-N
• SMILES： OC1C=CC2C=C(C3C=CC=CC=3)NC=2C=1

Computed Properties

• Exact Mass: 209.08413
• Monoisotopic Mass: 209.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 36Ų

Experimental Properties

• PSA: 36.02